Cas no 94231-39-7 (2-Propenoic acid,2-methylpropylidene ester (9CI))
94231-39-7 structure
Product Name:2-Propenoic acid,2-methylpropylidene ester (9CI)
CAS No:94231-39-7
MF:C10H14O4
MW:198.215763568878
CID:807459
PubChem ID:44145644
Update Time:2025-04-19
2-Propenoic acid,2-methylpropylidene ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methylpropylidene ester (9CI)
- (2-methyl-1-prop-2-enoyloxypropyl) prop-2-enoate
- 2-methylpropylidene diacrylate
- 2-Methylpropane-1,1-diyl diprop-2-enoate
- DTXSID90916025
- EINECS 303-856-6
- 94231-39-7
-
- Inchi: 1S/C10H14O4/c1-5-8(11)13-10(7(3)4)14-9(12)6-2/h5-7,10H,1-2H2,3-4H3
- InChI Key: ATRNAQROAWBAHX-UHFFFAOYSA-N
- SMILES: O(C(C=C)=O)C(C(C)C)OC(C=C)=O
Computed Properties
- Exact Mass: 198.089
- Monoisotopic Mass: 198.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 52.6A^2
2-Propenoic acid,2-methylpropylidene ester (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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